Cas no 2248385-33-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate
• CAS No: 2248385-33-1
• MF: C₁₉H₁₄N₂O₄S
• MW: 366.390463352203
• CID: 5882111
• PubChem ID: 165729049
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate
• 2248385-33-1
• EN300-6520079

• Inchi： 1S/C19H14N2O4S/c22-17-12-3-1-2-4-13(12)18(23)21(17)25-19(24)15-9-16-14(7-8-26-16)20(15)10-11-5-6-11/h1-4,7-9,11H,5-6,10H2
• InChI Key： RQFCVBLQGTZGEZ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)N2CC1CC1

Computed Properties

• Exact Mass: 366.06742811g/mol
• Monoisotopic Mass: 366.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS: 2248385-33-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate (CAS: 2248385-33-1) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique thieno[3,2-b]pyrrole scaffold, has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory and oncogenic pathways. In vitro studies have shown that it effectively targets the ATP-binding site of these kinases, leading to a significant reduction in downstream signaling. The cyclopropylmethyl moiety and the isoindole-1,3-dione group are critical for its binding affinity and selectivity, as revealed by X-ray crystallography and molecular docking studies. These structural insights have paved the way for further optimization to enhance its pharmacokinetic properties and reduce off-target effects.

In addition to its kinase inhibitory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate has shown promise in modulating immune responses. Preclinical studies in animal models of autoimmune diseases have reported a marked reduction in pro-inflammatory cytokines and an improvement in disease symptoms. These findings suggest its potential as a novel immunomodulatory agent, although further studies are needed to validate its efficacy and safety in humans.

The synthesis of this compound has also been a focal point of recent research. A scalable and efficient synthetic route has been developed, involving key steps such as the cyclization of thieno[3,2-b]pyrrole derivatives and the introduction of the cyclopropylmethyl group. Advances in green chemistry have been incorporated to minimize the use of hazardous reagents and improve the overall yield. These developments are critical for its potential large-scale production and future clinical applications.

Despite these promising results, challenges remain in the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate as a therapeutic agent. Issues such as metabolic stability, oral bioavailability, and potential drug-drug interactions need to be addressed through further structural modifications and comprehensive pharmacokinetic studies. Collaborative efforts between academia and industry are essential to accelerate its translation from bench to bedside.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylate represents a promising scaffold for the development of novel therapeutics targeting kinases and immune pathways. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacological profile and exploring its potential in combination therapies, paving the way for its eventual clinical application.